1-(2-Benzyloxy-5-bromophenyl)-ethanol

• Molecular Formula: C15H15BrO2
• Molecular Weight: 307.18 g/mol
• IUPAC Name: 1-(5-bromo-2-phenylmethoxyphenyl)ethanol
• InChI: InChI=1S/C15H15BrO2/c1-11(17)14-9-13(16)7-8-15(14)18-10-12-5-3-2-4-6-12/h2-9,11,17H,10H2,1H3
• InChI Key: BWPMDCPFSXGCPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)Br)OCC2=CC=CC=C2)O

Description

1-(2-Benzyloxy-5-bromophenyl)-ethanol is a useful research compound. Its molecular formula is C15H15BrO2 and its molecular weight is 307.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Benzyloxy-5-bromobenzaldehyde (5 g) was dissolved in anhydrous diethyl ether (20 mL) and THF (20 mL) and stirred at ambient temperature under argon while a solution of methyl magnesium bromide in ether (7.4 mL, 3M solution in ether) was added dropwise over 5 minutes. A white precipitate formed. After 30 minutes the mixture was poured onto a mixture of ice and water (300 mL). The aqueous mixture was extracted with ethyl acetate (3×250 mL), the organic extracts were washed with brine (100 mL) and dried (MgSO4). After removal of the solvent the residual pale yellow oil was purified by MPLC (eluting with dichloromethane on silica) to give 1-(2-benzyloxy-5-bromophenyl)-ethanol, (5.19 g, mp 76.7° C.).